Cas no 2228254-12-2 (tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate)

Tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 2,3-dimethoxyphenyl ketone moiety. This compound is primarily utilized in organic synthesis as a key intermediate for the preparation of pharmacologically active molecules, particularly in the development of N-methylated amine derivatives. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic transformations. The 2,3-dimethoxyphenyl scaffold enhances its utility in medicinal chemistry, particularly for targeting CNS-active compounds. Its well-defined reactivity and compatibility with diverse reaction conditions make it a valuable building block for complex molecule synthesis.

tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate structure

2228254-12-2 structure

Product Name:tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate

CAS No:2228254-12-2

MF:C₁₆H₂₃NO₅

MW:309.357525110245

CID:5967063

PubChem ID:165660794

Update Time:2025-06-11

tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate
- EN300-1872359
- 2228254-12-2
- Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(19)17(4)12(10-18)11-8-7-9-13(20-5)14(11)21-6/h7-10,12H,1-6H3
- InChI Key： YJGLIFOFZXTBIM-UHFFFAOYSA-N
- SMILES： O(C(N(C)C(C=O)C1C=CC=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 309.15762283g/mol
Monoisotopic Mass: 309.15762283g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 379
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 65.1Å²

tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1872359-0.05g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	0.05g	$1068.0	2023-06-02
Enamine	EN300-1872359-0.1g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	0.1g	$1119.0	2023-06-02
Enamine	EN300-1872359-0.25g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	0.25g	$1170.0	2023-06-02
Enamine	EN300-1872359-0.5g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	0.5g	$1221.0	2023-06-02
Enamine	EN300-1872359-1.0g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	1g	$1272.0	2023-06-02
Enamine	EN300-1872359-2.5g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	2.5g	$2492.0	2023-06-02
Enamine	EN300-1872359-5.0g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	5g	$3687.0	2023-06-02
Enamine	EN300-1872359-10.0g	tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate	2228254-12-2	10g	$5467.0	2023-06-02

tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate

Research Brief on tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate (CAS: 2228254-12-2)

The compound tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate (CAS: 2228254-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the tert-butyl carbamate group and the 2,3-dimethoxyphenyl moiety, make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of selective JAK3 inhibitors. The study demonstrated that modifications to the tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate scaffold could enhance binding affinity and selectivity for JAK3, a kinase implicated in autoimmune disorders. The results indicated a promising avenue for the design of next-generation immunomodulatory drugs.

Another area of interest is the compound's potential neuroprotective effects. Preliminary in vitro studies have shown that derivatives of tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate exhibit activity against oxidative stress-induced neuronal damage. These findings, reported in Bioorganic & Medicinal Chemistry Letters, suggest its applicability in neurodegenerative disease research, particularly for conditions like Alzheimer's and Parkinson's disease.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate have been achieved through optimized catalytic methods. A 2022 paper in Organic Process Research & Development detailed a green chemistry approach using palladium-catalyzed coupling reactions, which improved yield and reduced environmental impact. This progress is critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, tert-butyl N-[1-(2,3-dimethoxyphenyl)-2-oxoethyl]-N-methylcarbamate (CAS: 2228254-12-2) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibitor development to neuroprotection. Ongoing research is expected to further elucidate its mechanistic insights and expand its therapeutic potential. Future studies should focus on in vivo validation and clinical translation to fully realize its benefits.